Cas no 1501888-19-2 (4-(3,3-dimethylazetidin-1-yl)piperidine)

• Product Name: 4-(3,3-dimethylazetidin-1-yl)piperidine
• CAS No: 1501888-19-2
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 5961193
• PubChem ID: 79678217
• Update Time: 2025-10-29

4-(3,3-dimethylazetidin-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3,3-dimethylazetidin-1-yl)piperidine
• 1501888-19-2
• AKOS018235079
• EN300-3039379

• Inchi： 1S/C10H20N2/c1-10(2)7-12(8-10)9-3-5-11-6-4-9/h9,11H,3-8H2,1-2H3
• InChI Key： PVWQRBLKCWCFEV-UHFFFAOYSA-N
• SMILES： N1(C2CCNCC2)CC(C)(C)C1

Computed Properties

• Exact Mass: 168.162648646g/mol
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 15.3Ų

Additional information on 4-(3,3-dimethylazetidin-1-yl)piperidine

4-(3,3-dimethylazetidin-1-yl)piperidine: A Comprehensive Overview of CAS No. 1501888-19-2

4-(3,3-dimethylazetidin-1-yl)piperidine, with the CAS number 1501888-19-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring fused to a dimethylazetidine moiety. The combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 4-(3,3-dimethylazetidin-1-yl)piperidine is defined by its molecular formula C₁₀H₂₀N₂. The piperidine ring, a six-membered cyclic amine, is a common structural motif found in many bioactive compounds due to its ability to modulate various biological targets. The dimethylazetidine moiety, on the other hand, adds steric and electronic properties that can influence the compound's interactions with biological systems. This combination results in a molecule with potential therapeutic applications and a rich field for further investigation.

Recent studies have highlighted the pharmacological potential of 4-(3,3-dimethylazetidin-1-yl)piperidine. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for numerous therapeutic agents. Research has shown that 4-(3,3-dimethylazetidin-1-yl)piperidine can interact with specific GPCRs, potentially modulating their activity and offering new avenues for drug development.

In addition to its GPCR modulation properties, 4-(3,3-dimethylazetidin-1-yl)piperidine has been explored for its potential as an analgesic agent. Pain management remains a significant challenge in medicine, and the discovery of novel analgesic compounds is an active area of research. Studies have demonstrated that 4-(3,3-dimethylazetidin-1-yl)piperidine exhibits potent analgesic effects in preclinical models, suggesting its potential as a new class of pain-relieving drugs. The mechanism underlying these effects is thought to involve interactions with central nervous system (CNS) receptors and pathways involved in pain perception.

The synthetic accessibility of 4-(3,3-dimethylazetidin-1-yl)piperidine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. These methods typically involve the coupling of piperidine derivatives with dimethylazetidine intermediates using standard organic synthesis techniques. The ability to synthesize this compound on a large scale is crucial for advancing its development into clinical trials and eventual commercialization.

Clinical trials are an essential step in the drug development process, and preliminary studies involving 4-(3,3-dimethylazetidin-1-yl)piperidine have shown promising results. Phase I trials have demonstrated that the compound is well-tolerated by human subjects at various doses, with no significant adverse effects reported. These findings have paved the way for further clinical evaluation in larger patient populations to assess efficacy and safety more comprehensively.

Beyond its therapeutic applications, 4-(3,3-dimethylazetidin-1-yl)piperidine has also been studied for its potential use as a tool compound in academic research. Tool compounds are valuable reagents used to probe biological systems and understand the mechanisms underlying various physiological processes. The unique properties of 4-(3,3-dimethylazetidin-1-yl)piperidine, such as its ability to selectively modulate specific receptors or pathways, make it an attractive candidate for such applications.

In conclusion, 4-(3,3-dimethylazetidin-1-yl)piperidine, identified by CAS number 1501888-19-2, represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an intriguing candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, underscoring its significance in the field of drug discovery.